Cas no 23766-27-0 (5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol
• CAS No: 23766-27-0
• MF: C₈H₅ClN₂OS
• MW: 212.656099081039
• MDL: MFCD00462866
• CID: 290960
• PubChem ID: 774382
• Update Time: 2025-05-25

5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione,5-(2-chlorophenyl)-
• 5-(2-CHLORO-PHENYL)-[1,3,4]OXADIAZOLE-2-THIOL
• 5-(2-Chlorophenyl)-1,3,4-oxadiazole-2-thiol
• 1,3,4-oxadiazole-2-thiol, 5-(2-chlorophenyl)-
• AG-690/34442036
• MFCD00462866
• NSC671922
• NSC-671922
• F0451-7227
• EN300-03494
• EU-0003086
• 23766-27-0
• 5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylhydrosulfide
• WAY-231395
• FT-0683620
• AKOS000116327
• 5-(2-chlorophenyl)-3H-1,3,4-oxadiazole-2-thione
• DTXSID30354467
• Z55879308
• HMS1369F20
• 5-(2-Chlorophenyl)-1,3,4-oxadiazole-2(3H)-thione
• AKOS000593725
• F2146-0009
• CCG-15889
• SCHEMBL9059010
• ChemDiv2_000130
• CHEMBL2269009
• 5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol

• MDL： MFCD00462866
• Inchi： 1S/C8H5ClN2OS/c9-6-4-2-1-3-5(6)7-10-11-8(13)12-7/h1-4H,(H,11,13)
• InChI Key： AKCRXJLXQXIAPA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NNC(O1)=S

Computed Properties

• Exact Mass: 211.98125
• Monoisotopic Mass: 211.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.7A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.53
• Boiling Point: 285.3°Cat760mmHg
• Flash Point: 126.3°C
• Refractive Index: 1.705
• PSA: 38.92

5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol

Comprehensive Overview of 5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol (CAS No. 23766-27-0): Properties, Applications, and Research Insights

5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol (CAS No. 23766-27-0) is a heterocyclic compound featuring a unique combination of an oxadiazole ring and a thiol functional group. This structure endows the molecule with remarkable chemical versatility, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of the 2-chlorophenyl moiety further enhances its reactivity, enabling diverse synthetic applications. Researchers frequently explore its potential as a bioactive scaffold due to its affinity for biological targets, particularly in enzyme inhibition studies.

In recent years, the demand for heterocyclic compounds like 5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol has surged, driven by their role in designing antimicrobial agents and anticancer drugs. A 2023 study highlighted its efficacy against resistant bacterial strains, aligning with global concerns over antibiotic resistance. Additionally, its electron-withdrawing properties make it valuable in organic electronics, particularly in OLED materials and photovoltaic cells, addressing the growing need for sustainable energy solutions.

The synthesis of CAS No. 23766-27-0 typically involves cyclization reactions of 2-chlorobenzoyl hydrazide with carbon disulfide, followed by oxidative desulfurization. Optimized protocols now emphasize green chemistry principles, reducing hazardous byproducts—a response to the industry's shift toward eco-friendly synthesis. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity (>98%), a critical factor for pharmaceutical-grade applications.

From a commercial perspective, 5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol is supplied by specialized chemical manufacturers under stringent storage conditions (e.g., inert atmosphere, −20°C) to preserve its stability. Pricing trends reflect its niche status, with bulk purchases favored by contract research organizations (CROs). Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling in industrial and laboratory settings.

Emerging applications include its use as a corrosion inhibitor in metal coatings, leveraging its thiol group's affinity for metallic surfaces. This aligns with infrastructure sustainability goals, particularly in marine environments. Furthermore, computational studies (molecular docking) predict its potential as a kinase inhibitor, sparking interest in personalized medicine research.

In summary, 5-(2-chlorophenyl)-1,3,4-oxadiazole-2-thiol exemplifies the convergence of multidisciplinary chemistry and cutting-edge technology. Its adaptability across sectors—from drug discovery to advanced materials—positions it as a compound of enduring scientific and industrial relevance.